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Compound of Interest

Compound Name: 3,4-Dimethylfuran

Cat. No.: B029692 Get Quote

An In-depth Technical Guide to the Core Properties of 3,4-Dimethylfuran and Its Isomers for

Researchers, Scientists, and Drug Development Professionals.

This technical guide provides a comprehensive comparison of 3,4-Dimethylfuran with its

isomers: 2,3-Dimethylfuran, 2,5-Dimethylfuran, 2-methylfuran, and 3-methylfuran. The

document covers their physicochemical properties, spectroscopic data, synthesis

methodologies, reactivity, and biological activities, with a focus on providing quantitative data

and detailed experimental insights.

Physicochemical Properties
The physicochemical properties of furan isomers are critical for their application in research

and drug development, influencing factors such as solubility, volatility, and membrane

permeability. A comparative summary of these properties is presented in Table 1.
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Property
3,4-
Dimethylfur
an

2,3-
Dimethylfur
an

2,5-
Dimethylfur
an

2-
Methylfuran

3-
Methylfuran

Molecular

Formula
C₆H₈O C₆H₈O C₆H₈O C₅H₆O C₅H₆O

Molecular

Weight (

g/mol )

96.13[1][2][3] 96.13[4][5] 96.13[6] 82.10 82.10

Boiling Point

(°C)

103-104

(est.)[7]
94-95[4] 92-94[6] 63-66 65-66

Melting Point

(°C)
N/A -62.8 (est.)[4] -62 -88.7 -94.28 (est.)

Density (g/mL

at 25°C)
0.9 (est.)[1]

0.91[4][8][9]

[10]
0.903 0.91 0.92

Refractive

Index (n20/D)
1.451 (est.)[1]

1.443[4][8][9]

[10][11]
1.441 1.433 1.431-1.433

Vapor

Pressure

(mmHg at

25°C)

37.8 (est.)[1]

[7]
41.3[4] 57.1 139 161

Solubility in

Water

956.1 mg/L

(est.)[7]

Insoluble[4]

[9][10]

Slightly

miscible
0.3 g/100 mL Insoluble

Spectroscopic Data
Spectroscopic analysis is essential for the identification and characterization of furan isomers.

The following tables summarize the key spectroscopic data for each compound.

¹H and ¹³C NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the

carbon-hydrogen framework of a molecule.
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Table 2: ¹H NMR Spectroscopic Data (CDCl₃)

Compound Proton Chemical Shift (δ, ppm)

3,4-Dimethylfuran H-2, H-5 ~7.0

-CH₃ ~1.9

2,3-Dimethylfuran H-5 ~7.0

H-4 ~6.1

2-CH₃ ~2.2

3-CH₃ ~1.9

2,5-Dimethylfuran H-3, H-4 5.81[12]

-CH₃ 2.23[12]

2-Methylfuran H-5 ~7.25

H-4 ~6.23

H-3 ~5.93

-CH₃ ~2.26

3-Methylfuran H-2 ~7.2

H-5 ~7.1

H-4 ~6.2

-CH₃ ~2.0

Table 3: ¹³C NMR Spectroscopic Data (CDCl₃)
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Compound Carbon Chemical Shift (δ, ppm)

3,4-Dimethylfuran C-2, C-5 ~138

C-3, C-4 ~117

-CH₃ ~10

2,3-Dimethylfuran C-2 ~145

C-5 ~138

C-4 ~115

C-3 ~110

2-CH₃ ~13

3-CH₃ ~9

2,5-Dimethylfuran C-2, C-5 150.18[12]

C-3, C-4 106.02[12]

-CH₃ 13.44[12]

2-Methylfuran C-2 ~151

C-5 ~142

C-4 ~110

C-3 ~106

-CH₃ ~13

3-Methylfuran C-3 ~123

C-2 ~140

C-5 ~138

C-4 ~110

-CH₃ ~11

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.chemsynthesis.com/base/chemical-structure-24792.html
https://www.chemsynthesis.com/base/chemical-structure-24792.html
https://www.chemsynthesis.com/base/chemical-structure-24792.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Infrared (IR) Spectroscopy and Mass Spectrometry (MS)
IR spectroscopy helps identify functional groups, while MS provides information on the

molecular weight and fragmentation patterns.

Table 4: Key IR Absorptions and Mass Spectrometry Data

Compound Key IR Bands (cm⁻¹) Molecular Ion (m/z)

3,4-Dimethylfuran C-H (aromatic), C=C, C-O 96

2,3-Dimethylfuran C-H (aromatic), C=C, C-O 96

2,5-Dimethylfuran C-H (aromatic), C=C, C-O 96

2-Methylfuran C-H (aromatic), C=C, C-O 82

3-Methylfuran C-H (aromatic), C=C, C-O 82

Synthesis of Furan Isomers
The synthesis of substituted furans is a cornerstone of heterocyclic chemistry. The Paal-Knorr

and Feist-Benary syntheses are two of the most common and versatile methods.

Paal-Knorr Furan Synthesis
The Paal-Knorr synthesis involves the acid-catalyzed cyclization and dehydration of a 1,4-

dicarbonyl compound to form a furan ring.[13] This method is highly effective for preparing a

wide variety of substituted furans.

1,4-Dicarbonyl
Compound

Protonated
Carbonyl

H+ Hemiacetal
Intermediate

 intramolecular
attack Protonated

Intermediate
-H₂O Cationic

Intermediate
-H+ Substituted

Furan

β-Dicarbonyl
Compound

Enolate
Nucleophile

Base Alkylated
Intermediate

+ α-Halo Ketone
- Halide Cyclic

Intermediate

intramolecular
attack

Hydroxydihydrofuran
-H₂O Substituted

Furan
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cis-2-Butene-1,4-dial (BDA)
(Reactive Metabolite)

Oxidation Cellular Macromolecules
(Proteins, DNA)

Covalent Binding
Covalent Adducts Hepatotoxicity &

Carcinogenicity

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b029692?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

